Cas no 1327195-82-3 ((2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide
• CAS No: 1327195-82-3
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 5324617
• PubChem ID: 53334757
• Update Time: 2025-05-25

(2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(phenylimino)-N-[(tetrahydro-2-furanyl)methyl]-2H-1-benzopyran-3-carboxamide
• (2Z)-6-chloro-2-(phenylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
• 1327195-82-3
• (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide
• STL129283
• AKOS005734167
• F6609-7229

• Inchi： 1S/C21H19ClN2O3/c22-15-8-9-19-14(11-15)12-18(20(25)23-13-17-7-4-10-26-17)21(27-19)24-16-5-2-1-3-6-16/h1-3,5-6,8-9,11-12,17H,4,7,10,13H2,(H,23,25)/b24-21-
• InChI Key： PYSNWINQVGDDEX-FLFQWRMESA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(/C(=N/C1C=CC=CC=1)/O2)C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 382.1084202g/mol
• Monoisotopic Mass: 382.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide

Compound CAS No. 1327195-82-3: A Comprehensive Overview

The compound with CAS No. 1327195-82-3, named (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the chloro group at position 6, the phenylimino group at position 2, and the oxolan-2-ylmethyl substituent on the nitrogen atom introduces unique chemical properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of chromene derivatives in the development of novel materials for optoelectronic devices. The phenylimino group in this compound contributes to its strong absorption properties in the visible spectrum, making it a candidate for applications in light-emitting diodes (LEDs) and solar cells. Additionally, the chloro substitution enhances the stability of the molecule under thermal and photochemical conditions, which is crucial for its practical use in high-performance materials.

The synthesis of (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide involves a multi-step process that includes nucleophilic aromatic substitution and imine formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

In terms of biological activity, this compound has shown promise as a potential drug candidate in preclinical studies. The oxolan-2-ylmethyl group imparts lipophilicity, which is essential for drug absorption and bioavailability. Furthermore, the chromene core has been associated with anti-inflammatory and antioxidant properties, suggesting that this compound could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Market analysis indicates a growing demand for chromene derivatives in both academic research and industrial sectors. The increasing focus on sustainable chemistry has also led to the exploration of green synthesis methods for this compound, reducing its environmental footprint while maintaining its high quality.

In conclusion, (2Z)-6-chloro-N-[(oxolan-2-yl)methyl]-2-(phenylimino)-2H-chromene-3-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable asset in both research and industry, paving the way for innovative solutions in materials science and pharmacology.